Thiazole 2-yl vs. 5-yl Regioisomerism: Metal-Chelation Geometry
The target compound (4-(thiazol-2-yl)pyrrolidine-3-carboxylic acid) positions the thiazole sulfur and nitrogen atoms proximal to the pyrrolidine ring, creating a bidentate N,S-chelating motif. In contrast, the 5-yl regioisomer (CAS 1369135-81-8) places only the thiazole nitrogen within chelating distance while the sulfur is distal, fundamentally altering Zn²⁺ and Fe²⁺ coordination capacity relevant to metalloenzyme inhibitor design [1]. The 2-yl thiazole also exhibits a lower pKa for the conjugate acid of the thiazole nitrogen (~2.5 vs. ~3.1 for the 5-yl isomer, computed) due to the electron-withdrawing effect of the adjacent sulfur, which modulates hydrogen-bond acceptor strength at physiological pH [2].
| Evidence Dimension | Thiazole nitrogen pKa (conjugate acid) and metal-chelating geometry |
|---|---|
| Target Compound Data | Thiazol-2-yl: N adjacent to S; predicted pKa ~2.5; bidentate N,S-chelation possible |
| Comparator Or Baseline | Thiazol-5-yl regioisomer (CAS 1369135-81-8): S distal to N; predicted pKa ~3.1; monodentate N-only chelation |
| Quantified Difference | ΔpKa ≈ −0.6 units; distinct chelation mode (bidentate vs. monodentate) |
| Conditions | Computational prediction (PubChem computed properties; SPARC pKa estimator) |
Why This Matters
For metalloenzyme inhibitor programs (e.g., carbonic anhydrase, MMPs, HDACs), the 2-yl thiazole provides a pre-organized bidentate metal-binding pharmacophore that the 5-yl isomer cannot match, directly impacting inhibitor potency and selectivity.
- [1] PubChem Compound Summary CID 129916367 (target) and CID 11815492 (5-yl regioisomer entry via Chem960). Computed properties. National Center for Biotechnology Information. View Source
- [2] Kuujia.com. Cas no 1378818-07-5 and Cas no 1369135-81-8 comparative physicochemical data. View Source
